N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-methoxyethyl)thio]benzamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-methoxyethylsulfanyl)benzamide
• InChI: InChI=1S/C18H19NO4S/c1-21-10-11-24-17-5-3-2-4-14(17)18(20)19-13-6-7-15-16(12-13)23-9-8-22-15/h2-7,12H,8-11H2,1H3,(H,19,20)
• InChI Key: HBMKCVVZARRHDB-UHFFFAOYSA-N
• Canonical SMILES: COCCSC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C18H19NO4S
• Molecular Weight: 345.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-methoxyethyl)thio]benzamide, also known as BMD-104, is a potent and selective inhibitor of the protein-protein interaction between the transcription factor STAT3 and the co-activator CBP. This compound has been shown to have potential therapeutic applications in cancer and inflammatory diseases.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-methoxyethyl)thio]benzamide inhibits the protein-protein interaction between STAT3 and CBP by binding to the SH2 domain of STAT3. This prevents the recruitment of CBP to the transcriptional complex, leading to the inhibition of gene transcription regulated by STAT3.
Biochemical and physiological effects:
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-methoxyethyl)thio]benzamide has been shown to have a range of biochemical and physiological effects in cancer and inflammatory diseases. It inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest, and reduces the production of pro-inflammatory cytokines by inhibiting the activation of the NF-κB pathway.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-methoxyethyl)thio]benzamide has several advantages for lab experiments, including its high potency and selectivity for STAT3/CBP inhibition, and its ability to inhibit the growth of cancer cells and reduce the production of pro-inflammatory cytokines. However, its limitations include its relatively complex synthesis method and the need for further studies to determine its toxicity and pharmacokinetic properties.

Future Directions

There are several future directions for the study of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-methoxyethyl)thio]benzamide. These include:
1. Further optimization of the synthesis method to improve the yield and purity of the compound.
2. Investigation of the toxicity and pharmacokinetic properties of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-methoxyethyl)thio]benzamide in animal models.
3. Evaluation of the efficacy of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-methoxyethyl)thio]benzamide in combination with other drugs for the treatment of cancer and inflammatory diseases.
4. Identification of new targets for N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-methoxyethyl)thio]benzamide and the development of analogs with improved potency and selectivity.
5. Investigation of the role of STAT3/CBP inhibition in other diseases, such as autoimmune and neurodegenerative diseases.
In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-methoxyethyl)thio]benzamide is a promising compound with potential therapeutic applications in cancer and inflammatory diseases. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Further research is needed to optimize its synthesis, evaluate its toxicity and pharmacokinetic properties, and investigate its efficacy in combination with other drugs.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-methoxyethyl)thio]benzamide has been extensively studied for its potential therapeutic applications in cancer and inflammatory diseases. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce the production of pro-inflammatory cytokines in animal models of inflammatory diseases.